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Compound of Interest

Compound Name: 3,3-Dimethoxyhexane

Cat. No.: B038526 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3,3-Dimethoxyhexane is an organic compound classified as a ketal. Specifically, it is the

dimethyl ketal of 3-hexanone. Ketal functional groups are important in organic synthesis, often

serving as protecting groups for ketones and aldehydes. This technical guide provides a

comprehensive overview of the known chemical and physical properties of 3,3-
dimethoxyhexane, detailed experimental protocols for its synthesis and analysis, and a

summary of its spectroscopic data. This information is intended to be a valuable resource for

researchers and professionals in the fields of chemistry and drug development.

Chemical and Physical Properties
The fundamental chemical and physical properties of 3,3-dimethoxyhexane are summarized

in the table below. These properties are essential for understanding the behavior of the

compound in various experimental settings.
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Property Value Source

Molecular Formula C8H18O2 [1]

Molecular Weight 146.23 g/mol [1]

IUPAC Name 3,3-dimethoxyhexane [1]

CAS Number 116549-34-9 [1]

Canonical SMILES CCCC(CC)(OC)OC [1]

InChI Key
KYKSUAPFGPQISC-

UHFFFAOYSA-N
[1]

Computed XLogP3 2.1 [1]

GHS Classification
Flammable liquid and vapor

(H226)
[1]

Experimental Protocols
Detailed methodologies for the synthesis and analysis of 3,3-dimethoxyhexane are provided

below. These protocols are based on established chemical principles and analogous reactions

found in the literature.

Synthesis of 3,3-Dimethoxyhexane
The synthesis of 3,3-dimethoxyhexane is achieved through the acid-catalyzed ketalization of

3-hexanone with methanol, using trimethyl orthoformate as a water scavenger to drive the

reaction to completion.

Reaction:

3-Hexanone + 2 CH3OH ⇌ 3,3-Dimethoxyhexane + H2O

Materials:

3-Hexanone

Methanol (dry)
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Trimethyl orthoformate

Anhydrous acid catalyst (e.g., p-toluenesulfonic acid or camphorsulfonic acid[2])

Inert solvent (e.g., dichloromethane or toluene)

Sodium bicarbonate (saturated solution)

Anhydrous magnesium sulfate

Argon or Nitrogen gas

Procedure:

To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser under an

inert atmosphere (argon or nitrogen), add 3-hexanone (1 equivalent).

Add dry methanol (10 equivalents) and trimethyl orthoformate (2.2 equivalents) to the flask.

[2]

Add a catalytic amount of an anhydrous acid catalyst (e.g., 0.02 equivalents of p-

toluenesulfonic acid).

The reaction mixture is stirred at reflux and the progress of the reaction is monitored by thin-

layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

Upon completion, the reaction is cooled to room temperature and quenched by the addition

of a saturated aqueous solution of sodium bicarbonate to neutralize the acid catalyst.[2]

The aqueous layer is extracted with an organic solvent such as diethyl ether or ethyl acetate.

The combined organic layers are washed with brine, dried over anhydrous magnesium

sulfate, filtered, and the solvent is removed under reduced pressure.

The crude product is purified by fractional distillation under reduced pressure to yield pure

3,3-dimethoxyhexane.

Spectroscopic Analysis
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¹H NMR Spectroscopy:

Instrument: 400 MHz NMR Spectrometer.

Solvent: Chloroform-d (CDCl3).

Procedure: A small amount of the purified 3,3-dimethoxyhexane is dissolved in CDCl3.

The spectrum is acquired at room temperature.

¹³C NMR Spectroscopy:

Instrument: 100 MHz NMR Spectrometer.

Solvent: Chloroform-d (CDCl3).

Procedure: A concentrated solution of the purified 3,3-dimethoxyhexane in CDCl3 is

prepared. The spectrum is acquired at room temperature with proton decoupling.

Instrument: A standard GC-MS system.

Column: A nonpolar capillary column (e.g., HP-5MS).[3]

Carrier Gas: Helium at a constant flow rate.[3]

Injection: A small volume of a dilute solution of 3,3-dimethoxyhexane in a volatile organic

solvent (e.g., dichloromethane or hexane) is injected in splitless mode.[3]

Oven Program: The temperature program should start at a low temperature (e.g., 50 °C) and

ramp up to a higher temperature (e.g., 250 °C) to ensure good separation.[3]

Mass Spectrometer: Operated in electron ionization (EI) mode.

Instrument: A standard FTIR spectrometer.

Sample Preparation: A thin film of the neat liquid 3,3-dimethoxyhexane is placed between

two sodium chloride (NaCl) or potassium bromide (KBr) plates. Alternatively, an Attenuated

Total Reflectance (ATR) accessory can be used.[4][5]
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Procedure: A background spectrum of the clean plates or ATR crystal is recorded first. The

sample is then applied, and the spectrum is recorded. The background is automatically

subtracted from the sample spectrum.[5]

Spectroscopic Data
The following table summarizes the key spectroscopic data for 3,3-dimethoxyhexane.

Spectroscopic Technique Data Source

¹H NMR (400 MHz, CDCl3)

δ (ppm): 3.15 (s, 6H, -OCH3),

1.54 (m, 4H, -CH2-), 1.25 (m,

2H, -CH2-), 0.92 (t, 3H, -CH3),

0.82 (t, 3H, -CH3)

¹³C NMR
Data not explicitly found for

3,3-dimethoxyhexane.

Mass Spectrometry (GC-MS)
Major m/z peaks: 103, 115,

117
[1]

Infrared (IR) Spectroscopy

Data for vapor phase IR is

available but specific peak

assignments are not provided

in the search results.

[1]

Visualizations
Synthesis Workflow for 3,3-Dimethoxyhexane
The following diagram illustrates the key steps in the synthesis and purification of 3,3-
dimethoxyhexane.
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Reaction
Workup Purification

3-Hexanone,
Methanol,

Trimethyl Orthoformate,
Acid Catalyst

Reflux Quench with NaHCO3 Extract with
Organic Solvent Dry with MgSO4 Concentrate Fractional Distillation Pure 3,3-Dimethoxyhexane

Click to download full resolution via product page

Caption: Workflow for the synthesis of 3,3-dimethoxyhexane.

Signaling Pathways and Biological Activity
Currently, there is no publicly available information regarding any signaling pathways or specific

biological activities associated with 3,3-dimethoxyhexane. Further research in this area is

required to elucidate any potential pharmacological or toxicological effects.

Conclusion
This technical guide provides a consolidated resource on the chemical properties, synthesis,

and analysis of 3,3-dimethoxyhexane. The provided experimental protocols offer a starting

point for the preparation and characterization of this compound in a laboratory setting. The

absence of data on its biological activity highlights an area for future investigation, which could

be of interest to researchers in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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